![molecular formula C18H16N2O2 B7502612 N-(2,3-dihydro-1-benzofuran-5-yl)-2-(1H-indol-3-yl)acetamide](/img/structure/B7502612.png)
N-(2,3-dihydro-1-benzofuran-5-yl)-2-(1H-indol-3-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2,3-dihydro-1-benzofuran-5-yl)-2-(1H-indol-3-yl)acetamide, also known as DBIBA, is a small molecule that has been the subject of extensive scientific research due to its potential therapeutic applications. DBIBA is a synthetic compound that has been shown to possess a range of biological activities, including anti-inflammatory, anti-tumor, and neuroprotective effects.
Mechanism of Action
The exact mechanism of action of N-(2,3-dihydro-1-benzofuran-5-yl)-2-(1H-indol-3-yl)acetamide is not fully understood, but studies have suggested that it may act through a variety of pathways, including inhibition of inflammatory cytokines and modulation of cell signaling pathways.
Biochemical and Physiological Effects:
Studies have shown that this compound has a range of biochemical and physiological effects, including anti-inflammatory, anti-tumor, and neuroprotective effects. Additionally, this compound has been shown to possess antioxidant properties and may be useful in the treatment of oxidative stress-related diseases.
Advantages and Limitations for Lab Experiments
One advantage of N-(2,3-dihydro-1-benzofuran-5-yl)-2-(1H-indol-3-yl)acetamide is its relatively simple synthesis method, which allows for easy production of the compound in large quantities. Additionally, this compound has been shown to possess a range of biological activities, making it a potentially useful therapeutic agent. However, one limitation of this compound is its relatively low solubility in water, which may make it difficult to use in certain experimental settings.
Future Directions
There are several future directions for research on N-(2,3-dihydro-1-benzofuran-5-yl)-2-(1H-indol-3-yl)acetamide. One area of interest is the development of novel formulations of this compound that may improve its solubility and bioavailability. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential therapeutic applications in a variety of diseases and conditions. Finally, studies are needed to assess the safety and toxicity of this compound in animal models and in humans.
Synthesis Methods
N-(2,3-dihydro-1-benzofuran-5-yl)-2-(1H-indol-3-yl)acetamide can be synthesized using a variety of methods, including the reaction of 2-aminobenzofuran and indole-3-acetic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The resulting product is then purified using column chromatography to yield pure this compound.
Scientific Research Applications
N-(2,3-dihydro-1-benzofuran-5-yl)-2-(1H-indol-3-yl)acetamide has been extensively studied for its potential therapeutic applications in a variety of diseases and conditions. For example, studies have shown that this compound possesses anti-inflammatory properties and may be useful in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, this compound has been shown to possess anti-tumor effects and may be useful in the treatment of various types of cancer, including breast, lung, and colon cancer.
Properties
IUPAC Name |
N-(2,3-dihydro-1-benzofuran-5-yl)-2-(1H-indol-3-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N2O2/c21-18(10-13-11-19-16-4-2-1-3-15(13)16)20-14-5-6-17-12(9-14)7-8-22-17/h1-6,9,11,19H,7-8,10H2,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YFZNNBQCIARVIV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C1C=C(C=C2)NC(=O)CC3=CNC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.